N-(cyclohexylmethyl)-2-thiophenecarboxamide

• IUPAC Name: N-(cyclohexylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H17NOS/c14-12(11-7-4-8-15-11)13-9-10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,13,14)
• InChI Key: ZUIDOJUIPIIZCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)C2=CC=CS2
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

N-(cyclohexylmethyl)-2-thiophenecarboxamide, also known as CTMP, is a synthetic compound that belongs to the class of psychoactive substances. CTMP is a stimulant drug that is structurally similar to methylphenidate, a commonly prescribed medication for the treatment of attention deficit hyperactivity disorder (ADHD). CTMP has been found to have similar effects on the central nervous system as methylphenidate, but with a longer duration of action.

Mechanism of Action

N-(cyclohexylmethyl)-2-thiophenecarboxamide works by inhibiting the reuptake of dopamine and norepinephrine, two neurotransmitters that are involved in the regulation of mood, attention, and motivation. By increasing the levels of these neurotransmitters in the brain, N-(cyclohexylmethyl)-2-thiophenecarboxamide can improve cognitive function and mood.
Biochemical and physiological effects:
N-(cyclohexylmethyl)-2-thiophenecarboxamide has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. It also increases the release of dopamine and norepinephrine in the brain, leading to increased alertness and arousal. N-(cyclohexylmethyl)-2-thiophenecarboxamide has been found to have a longer duration of action than methylphenidate, with effects lasting up to 6 hours.

Advantages and Limitations for Lab Experiments

N-(cyclohexylmethyl)-2-thiophenecarboxamide has several advantages for use in laboratory experiments, including its potency, selectivity, and long duration of action. However, its stimulant effects can make it difficult to use in certain experiments, and its potential for abuse and addiction must be taken into consideration.

Future Directions

There are several potential future directions for research on N-(cyclohexylmethyl)-2-thiophenecarboxamide. One area of interest is its potential as a treatment for depression, as studies have shown that it can improve mood and reduce symptoms of depression. Another area of interest is its potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further research is needed to fully understand the long-term effects and potential risks associated with N-(cyclohexylmethyl)-2-thiophenecarboxamide use.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-2-thiophenecarboxamide involves several steps, including the reaction of cyclohexylmethylamine with thiophene-2-carboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(cyclohexylmethyl)-2-thiophenecarboxamide has been used in scientific research to investigate its potential as a treatment for ADHD and other cognitive disorders. Studies have shown that N-(cyclohexylmethyl)-2-thiophenecarboxamide can improve cognitive performance, including attention, memory, and executive function, in both healthy individuals and those with ADHD. N-(cyclohexylmethyl)-2-thiophenecarboxamide has also been investigated for its potential as a treatment for other conditions, such as depression and addiction.